![molecular formula C15H22O2 B1383355 {[3-(Tert-butoxy)cyclobutoxy]methyl}benzene CAS No. 1803608-56-1](/img/structure/B1383355.png)
{[3-(Tert-butoxy)cyclobutoxy]methyl}benzene
Overview
Description
“{[3-(Tert-butoxy)cyclobutoxy]methyl}benzene” is a compound with the CAS Number: 1803608-56-1 . It has a molecular weight of 234.34 and its IUPAC name is (3-(tert-butoxy)cyclobutoxy)methyl)benzene . This compound is in liquid form .
Molecular Structure Analysis
The molecular structure of “this compound” is represented by the InChI code: 1S/C15H22O2/c1-15(2,3)17-14-9-13(10-14)16-11-12-7-5-4-6-8-12/h4-8,13-14H,9-11H2,1-3H3 .Physical And Chemical Properties Analysis
“this compound” is a liquid . Its molecular weight is 234.33 g/mol . The compound’s InChI code is 1S/C15H22O2/c1-15(2,3)17-14-9-13(10-14)16-11-12-7-5-4-6-8-12/h4-8,13-14H,9-11H2,1-3H3 .Scientific Research Applications
Photolysis and Radical Generation : The photolysis of certain compounds in benzene releases tert-butoxyl radicals, which are significant in the study of photooxidative damage to nucleic acids (Adam et al., 2002).
Reactions with Phenols : Tert-butoxy radicals, generated in the photodecomposition of di-tert-butyl peroxide, react efficiently with phenols to form phenoxy radicals. This reaction is critical in understanding the interactions and stabilities of these radicals in different solvents (Das et al., 1981).
Cyclocondensation and Encapsulation : The catalytic cyclocondensation of certain benzene derivatives can lead to the formation of pillar[5]arenes, which have applications in material science, especially in the encapsulation of guest molecules (Kou et al., 2010).
Polymerization Initiator : Di-tert-butyl peroxide, which can be related to tert-butoxy compounds, is used to initiate polymerization processes, and its decomposition can lead to the formation of polymers with specific end-groups. This process is significant in polymer chemistry (Allen & Bevington, 1961).
Rhodium-Catalyzed Asymmetric Hydrogenation : Tert-butylmethylphosphino groups are used in ligands for rhodium-catalyzed asymmetric hydrogenation, which is an essential process in the synthesis of chiral pharmaceutical ingredients (Imamoto et al., 2012).
Vinyl Monomer Reactions : The reactions of tert-butoxy radicals with vinyl monomers are crucial in understanding the dynamics and outcomes of radical-mediated polymerization processes (Encina et al., 1978).
Iodine-Centered Radical Formation : The thermolysis of certain iodanes in the presence of tert-butylperoxy groups can lead to the formation of iodine-centered radicals, which are significant in organic synthesis and reaction mechanisms (Dolenc & Plesničar, 1997).
Safety and Hazards
Properties
IUPAC Name |
[3-[(2-methylpropan-2-yl)oxy]cyclobutyl]oxymethylbenzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H22O2/c1-15(2,3)17-14-9-13(10-14)16-11-12-7-5-4-6-8-12/h4-8,13-14H,9-11H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZBAQJFMLNWPWHW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC1CC(C1)OCC2=CC=CC=C2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H22O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201197369 |
Source
|
| Record name | Benzene, [[[3-(1,1-dimethylethoxy)cyclobutyl]oxy]methyl]- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201197369 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
234.33 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
1803608-56-1 |
Source
|
| Record name | Benzene, [[[3-(1,1-dimethylethoxy)cyclobutyl]oxy]methyl]- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1803608-56-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Benzene, [[[3-(1,1-dimethylethoxy)cyclobutyl]oxy]methyl]- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201197369 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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